Cas no 1357398-00-5 (O-1-(2,4-difluorophenyl)ethylhydroxylamine)

• Product Name: O-1-(2,4-difluorophenyl)ethylhydroxylamine
• CAS No: 1357398-00-5
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6428663
• PubChem ID: 165615443
• Update Time: 2025-06-09

O-1-(2,4-difluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,4-difluorophenyl)ethylhydroxylamine
• O-[1-(2,4-difluorophenyl)ethyl]hydroxylamine
• EN300-1805141
• 1357398-00-5

• Inchi： 1S/C8H9F2NO/c1-5(12-11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3
• InChI Key： SSNXNSPIFRCNJA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)ON)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(2,4-difluorophenyl)ethylhydroxylamine

Introduction to O-1-(2,4-difluorophenyl)ethylhydroxylamine (CAS No. 1357398-00-5)

O-1-(2,4-difluorophenyl)ethylhydroxylamine (CAS No. 1357398-00-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,4-difluorophenyl group and an ethylhydroxylamine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and diagnostic agents.

The 2,4-difluorophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable component in drug design. The ethylhydroxylamine moiety, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for optimizing the binding affinity and selectivity of the compound to its target.

Recent studies have highlighted the potential of O-1-(2,4-difluorophenyl)ethylhydroxylamine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that O-1-(2,4-difluorophenyl)ethylhydroxylamine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, O-1-(2,4-difluorophenyl)ethylhydroxylamine has also shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis induced by amyloid-beta peptides. These results indicate that O-1-(2,4-difluorophenyl)ethylhydroxylamine may have therapeutic potential in Alzheimer's disease and other neurodegenerative disorders.

The pharmacokinetic properties of O-1-(2,4-difluorophenyl)ethylhydroxylamine have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, making it a safe option for further development.

In terms of synthetic methods, O-1-(2,4-difluorophenyl)ethylhydroxylamine can be prepared through a multi-step process involving the reaction of 2,4-difluorobenzaldehyde with ethyloxime followed by reduction. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

The potential applications of O-1-(2,4-difluorophenyl)ethylhydroxylamine extend beyond therapeutic uses. It has also been explored as a ligand in coordination chemistry due to its ability to form stable complexes with metal ions. These complexes have shown promise in catalytic reactions and as sensors for detecting specific analytes.

In conclusion, O-1-(2,4-difluorophenyl)ethylhydroxylamine (CAS No. 1357398-00-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.